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Compound of Interest

Compound Name: 5-Nitrobenzo[d]oxazol-2(3H)-one

Cat. No.: B458946 Get Quote

Technical Guide: 5-Nitrobenzo[d]oxazol-2(3H)-
one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,

synthesis, and biological activity of 5-Nitrobenzo[d]oxazol-2(3H)-one, a heterocyclic

compound of interest in medicinal chemistry and drug discovery.

Core Molecular Data
The fundamental molecular characteristics of 5-Nitrobenzo[d]oxazol-2(3H)-one are

summarized below.

Property Value Citation(s)

Molecular Formula C₇H₄N₂O₄ [1][2][3]

Molecular Weight 180.12 g/mol [1][2]

CAS Number 3889-13-2 [1][3]

Appearance Light yellow to yellow solid [2]

Melting Point 242 °C [2]
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Experimental Protocols
General Synthesis of Benzo[d]oxazol-2(3H)-one
Derivatives
A general and efficient method for the synthesis of benzo[d]oxazol-2(3H)-one derivatives

involves the reaction of a corresponding 2-aminophenol with a carbonylating agent.[4][5] This

procedure can be adapted for the synthesis of 5-Nitrobenzo[d]oxazol-2(3H)-one.

Materials:

2-Amino-4-nitrophenol

Ethyl 1H-imidazole-1-carboxylate (or another suitable carbonylating agent)

Potassium carbonate (or another suitable mild base)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate

Hexane

Silica gel for column chromatography

Procedure:

To a solution of 2-amino-4-nitrophenol in anhydrous THF, add a mild base such as potassium

carbonate.

To this mixture, add ethyl 1H-imidazole-1-carboxylate.

Reflux the reaction mixture until the starting material is consumed (monitoring by TLC).

After completion, cool the reaction mixture to room temperature and transfer it into ice-cold

water.

The crude product will precipitate out and can be collected by vacuum filtration.[4]
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The crude product is then purified by column chromatography on silica gel using a mobile

phase of ethyl acetate and hexane (e.g., a 3:7 ratio) to yield the pure 5-
Nitrobenzo[d]oxazol-2(3H)-one.[4]

Biological Activity and Signaling Pathway
Derivatives of benzo[d]oxazol-2(3H)-one have been identified as potent inhibitors of several

kinases, playing a significant role in cancer cell signaling.[6][7] Notably, certain derivatives have

been shown to inhibit Traf2- and Nck-interacting kinase (TNIK), a key regulator in the Wnt

signaling pathway, which is often dysregulated in colorectal cancer.[6]

The inhibition of TNIK by benzo[d]oxazol-2(3H)-one derivatives effectively suppresses the

aberrant transcriptional activation of Wnt target genes, leading to a reduction in cancer cell

proliferation and migration.[6]
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Caption: Inhibition of TNIK by a benzo[d]oxazol-2(3H)-one derivative blocks Wnt pathway

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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